Cas no 2171615-64-6 (4-(3-cyclopropyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-cyclopropyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171615-64-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6417037
• PubChem ID: 165764232
• Update Time: 2025-05-30

4-(3-cyclopropyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyclopropyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1521809
• 4-[(3-cyclopropyl-3-methylbutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171615-64-6

• Inchi： 1S/C28H34N2O5/c1-28(2,18-11-12-18)15-16-29-26(33)24(13-14-25(31)32)30-27(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,11-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： TUALRRPQRAWUDU-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C)(C)C1CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-cyclopropyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(3-cyclopropyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171615-64-6)

The compound 4-(3-cyclopropyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171615-64-6) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting moiety, makes it a valuable tool for scientists working on drug discovery and bioconjugation. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during the assembly of peptide chains.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to advancements in peptide-based therapeutics. Researchers are increasingly focusing on peptides for their high specificity and low toxicity, which align with the growing trend toward personalized medicine. The 4-(3-cyclopropyl-3-methylbutyl)carbamoyl segment of this compound adds unique steric and electronic properties, which can influence the pharmacokinetics and binding affinity of resulting peptides. This makes CAS No. 2171615-64-6 a compound of interest for those exploring novel drug candidates.

One of the most frequently searched questions in the field is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound provides a clear answer, as its Fmoc group ensures selective deprotection under mild conditions, minimizing side reactions. Additionally, the butanoic acid terminus offers a reactive handle for further functionalization, enabling the creation of complex peptide architectures. Such features are critical for developing next-generation biologics, including anticancer peptides and antimicrobial agents.

Another hot topic in the scientific community is the role of cyclopropyl groups in medicinal chemistry. The 3-cyclopropyl-3-methylbutyl moiety in this compound introduces rigidity and metabolic stability, which are desirable traits in drug design. This aligns with the increasing interest in bioisosteres and conformationally restricted scaffolds, as evidenced by frequent searches for "cyclopropyl in drug discovery" and "Fmoc-amino acid derivatives for SPPS." CAS No. 2171615-64-6 thus serves as a bridge between traditional organic chemistry and cutting-edge biomedical research.

From a synthetic perspective, the compound's versatility is underscored by its compatibility with automated peptide synthesizers. The Fmoc-protected amino acid derivative can be seamlessly incorporated into peptide chains, streamlining the production of complex biomolecules. This is particularly relevant given the rise of high-throughput screening and combinatorial chemistry, where efficiency and reproducibility are paramount. Researchers often inquire about "best practices for Fmoc deprotection" and "optimizing peptide coupling reactions," topics where this compound's properties offer practical insights.

In conclusion, 4-(3-cyclopropyl-3-methylbutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171615-64-6) represents a convergence of structural ingenuity and functional utility. Its relevance to peptide therapeutics, drug discovery, and bioconjugation positions it as a key player in modern chemical research. As the scientific community continues to explore innovative solutions for unmet medical needs, compounds like this will remain at the forefront of interdisciplinary innovation.